Hydrogen-abstraction reactions from silanes. Part I. The reactions of methyl radicals with trichlorosilane, methyldichlorosilane, and methyltrichlorosilane

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000104

Abstract

By photolysing azomethane in the presence of the silane the following Arrhenius parameters have been obtained for hydrogen-abstraction reactions of methyl radicals: [graphic omitted] The high reactivities of chlorosilanes in free-radical reactions appear to be due to abnormally high A-factors rather than to low activation energies.

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